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Compound of Interest

Compound Name: L-Azidonorleucine hydrochloride

Cat. No.: B2541969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

L-Azidonorleucine hydrochloride is a non-canonical amino acid and a methionine surrogate

utilized in advanced biochemical and cell biology research. Its primary application lies in the

bio-orthogonal non-canonical amino acid tagging (BONCAT) and fluorescent non-canonical

amino acid tagging (FUNCAT) methodologies, which enable the specific labeling and

subsequent analysis of newly synthesized proteins. This technical guide provides an in-depth

overview of the solubility and stability of L-Azidonorleucine hydrochloride, complete with

experimental protocols and a visualization of its application workflow.

Physicochemical Properties
Property Value Reference

Molecular Weight 208.65 g/mol [1]

Formula C₆H₁₂N₄O₂.HCl [1]

CAS Number 1454334-76-9 [1]

Appearance Solid powder [2]

Solubility Data
The solubility of L-Azidonorleucine hydrochloride is highly dependent on the solvent system.

While soluble in aqueous solutions, the concentration achievable varies significantly with the
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composition of the solvent.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 20.86 100 [1]

Phosphate-Buffered

Saline (PBS)
100 479.27

Requires heating

and/or sonication to

achieve dissolution.[3]

Stability Profile
Detailed stability studies on L-Azidonorleucine hydrochloride are not extensively published.

However, based on the general stability of amino acids in solution, several factors can

influence its degradation.

Storage of Stock Solutions: For optimal stability, stock solutions of L-Azidonorleucine
hydrochloride should be stored under the following conditions:

Storage Temperature Duration Notes

-20°C Up to 1 month [3]

-80°C Up to 6 months [3]

Potential Degradation Pathways: As an amino acid analog, L-Azidonorleucine hydrochloride
may be susceptible to common degradation pathways observed for other amino acids in

solution, including:

Hydrolysis: The amino and azide functional groups may be susceptible to hydrolysis,

particularly under acidic or alkaline conditions and at elevated temperatures.

Racemization: The chiral center may undergo racemization over time.

Oxidation: The molecule may be sensitive to oxidative conditions.
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It is recommended to prepare fresh solutions for experiments and avoid repeated freeze-thaw

cycles. For long-term storage, aliquoting stock solutions is advisable.

Experimental Protocols
Protocol for Determining Solubility
This protocol outlines a general method for determining the solubility of L-Azidonorleucine
hydrochloride in a given solvent.

Materials:

L-Azidonorleucine hydrochloride powder

Solvent of interest (e.g., water, PBS)

Vortex mixer

Sonicator bath

Heating block or water bath

Microcentrifuge

Analytical balance

UV-Vis spectrophotometer or HPLC system

Procedure:

Prepare a series of saturated solutions by adding an excess amount of L-Azidonorleucine
hydrochloride to a known volume of the solvent in separate vials.

Agitate the vials vigorously using a vortex mixer for several minutes.

If necessary, use a sonicator bath or gentle heating to aid dissolution, as recommended for

achieving high concentrations in PBS.[3]
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Equilibrate the solutions at a constant temperature for a sufficient period (e.g., 24 hours) to

ensure equilibrium is reached.

Centrifuge the vials at high speed to pellet the undissolved solid.

Carefully collect a known volume of the supernatant.

Determine the concentration of L-Azidonorleucine hydrochloride in the supernatant using

a suitable analytical method, such as UV-Vis spectrophotometry (if a chromophore is present

or can be derivatized) or HPLC.

Calculate the solubility in mg/mL or mM.

Protocol for Assessing Stability (General Guideline)
This protocol provides a framework for evaluating the stability of L-Azidonorleucine
hydrochloride solutions under different conditions.

Materials:

Stock solution of L-Azidonorleucine hydrochloride of known concentration

Buffers at various pH values (e.g., pH 4, 7, 9)

Incubators or water baths at different temperatures (e.g., 4°C, 25°C, 37°C)

HPLC system with a suitable column and detector for amino acid analysis

Procedure:

Dilute the L-Azidonorleucine hydrochloride stock solution to a working concentration in

the different pH buffers.

Aliquot the solutions into separate vials for each time point and storage condition.

Store the vials at the selected temperatures.

At specified time intervals (e.g., 0, 24, 48, 72 hours, 1 week), remove a vial from each

condition.
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Analyze the concentration of L-Azidonorleucine hydrochloride remaining in the solution

using HPLC.

Monitor for the appearance of any new peaks in the chromatogram, which may indicate

degradation products.

Plot the concentration of L-Azidonorleucine hydrochloride as a function of time for each

condition to determine the degradation rate.

Application Workflow: Bio-orthogonal Non-
Canonical Amino Acid Tagging (BONCAT)
L-Azidonorleucine hydrochloride is a key reagent in the BONCAT workflow, which allows for

the metabolic labeling of newly synthesized proteins. This process requires the presence of a

mutated methionyl-tRNA synthetase (MetRS) that can recognize and charge tRNA with L-

Azidonorleucine.
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BONCAT Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2541969#l-azidonorleucine-hydrochloride-solubility-
and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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